Cas no 14949-69-0 (bis(Hexafluoroacetylacetonato)Nickel(Ii))

• Product name: bis(Hexafluoroacetylacetonato)Nickel(Ii)
• CAS No: 14949-69-0
• MF: C₁₀H₂F₁₂NiO₄
• MW: 472.794726848602
• MDL: MFCD02093291
• CID: 94529
• PubChem ID: 87570945

bis(Hexafluoroacetylacetonato)Nickel(Ii) Chemical and Physical Properties

Names and Identifiers

• Hexafluoroacetylacetonato nickel (ii) trihydrate
• Bis(hexafluoroacetylacetonato)nickel(II) Hydrate
• NICKEL(II) HEXAFLUORO-2,4-PENTANEDIONATE, hydrate
• 2-Propanol, 1,1,1,3,3,3-hexafluoro-, sulfite (2:1)
• Bis(1,1,1,3,3,3-hexafluorprop-2-yl)sulfit
• bis(1,1,1,5,5,5-hexafluoro-2,4-acetylacetonato)nickel
• bis(1,1,1,5,5,5-hexafluoro-2,4-pentanedionato)nickel
• bis(hexafluoroacetylacetonato)nickel
• bis(hexafluoroacetylacetonato)nickel(II)
• bis(hexafluoroacetylacetonazo)nickel(II)
• Ni(1,1,1,5,5,5-hexafluoroacetylacetonate)2
• nickel(II) hexafluoroacetylacetonate
• Hexafluoroacetylacetono Nickel(II) Salt Hydrate
• Nickel(II) Hexafluoroacetylacetonate Hydrate
• 2,4-Pentanedione,1,1,1,5,5,5-hexafluoro-, nickel deriv. (6CI)
• Nickel, bis(1,1,1,5,5,5-hexafluoro-2,4-pentanedionato)-(7CI,8CI)
• Nickel, bis(1,1,1,5,5,5-hexafluoro-2,4-pentanedionato-O,O')-,(SP-4-1)-
• Nickel, bis(1,1,1,5,5,5-hexafluoro-2,4-pentanedionato-kO,kO')-, (SP-4-1)- (9CI)
• Bis(1,1,1,5,5,5,-hexafluoropentane-2,4-dionato)nickel(II)
• Bis(1,1,1,5,5,5-hexafluoro-2,4-pentandiono)nickel (II)
• Bis(1,1,1,5,5,5-hexafluoropentane-2,4-dionato-O,O')nickel(II)
• Nickel bis(hexafluoroacetylacetonate)
• Nickel(II) hexafluoropentanedionate
• NICKEL HEXAFLUOROACETYLACETONATE
• HEXAFLUOROACETYLACETONO NICKEL(II) SALT
• BIS(HEXAFLUOROACETYLACETONATO) NICKEL(2)
• NICKEL HEXAFLUOROACETYLACETONATE DIHYDRATE
• Nickel hexafluoroacetylacetonate trihydrate
• bis((Z)-1,1,1,5,5,5-hexafluoro-4-oxopent-2-en-2-yloxy)nickel
• 1,1,1,5,5,5-Hexafluoro-4-hydroxypent-3-en-2-one;(Z)-1,1,1,5,5,5-hexafluoro-4-hydroxypent-3-en-2-one;
• Bis(1,1,1,5,5,5-hexafluoropentane-2,4-dionato-O,O')nickel
• 14949-69-0
• SCHEMBL1446867
• Bis(hexafluoroacetylacetonato)nickel (II)
• EINECS 239-028-5
• Bis(hexafluoroacetylacetonato)nickel(II) Hydrate
• YBMAWNCLJNNCMV-PAMPIZDHSA-L
• (Z)-1,1,1,5,5,5-hexafluoro-4-oxopent-2-en-2-olate;nickel(2+)
• bis(Hexafluoroacetylacetonato)Nickel(Ii)

• MDL： MFCD02093291
• Inchi： 1S/2C5H2F6O2.Ni/c2*6-4(7,8)2(12)1-3(13)5(9,10)11;/h2*1,12H;/b2-1-;;
• InChI Key： HKRDFOJHSADCBA-UAIGNFCESA-N
• SMILES： [Ni].FC(C(=C([H])C(C(F)(F)F)=O)O[H])(F)F.FC(/C(=C(\[H])/C(C(F)(F)F)=O)/O[H])(F)F

Computed Properties

• Exact Mass: 471.91136
• Monoisotopic Mass: 471.911
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 527
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6
• Surface Charge: 0

Experimental Properties

• Color/Form: Green crystals
• Density: g/cm3
• Melting Point: 211-213°C
• Boiling Point: No data available
• Flash Point: 22.8°C
• PSA: 80.26
• LogP: 4.08980
• Solubility: Not determined

bis(Hexafluoroacetylacetonato)Nickel(Ii) Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：warning
• Hazard Statement： H302+H312+H332-H315-H317-H319-H334-H350-H372
• Warning Statement： P201-P202-P260-P264-P270-P271-P272-P280-P284-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P308+P313-P405-P501
• Hazard Category Code： 20/21/22-43
• Safety Instruction： 36/37/39-45
• Risk Phrases：20/21/22-43
• TSCA：No
• Storage Condition：Store at 4 ° C, better storage at -4 ° C

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds
• Catalysts and Inorganic Chemicals Catalysts
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on bis(Hexafluoroacetylacetonato)Nickel(Ii)

Comprehensive Overview of bis(Hexafluoroacetylacetonato)Nickel(II) (CAS No. 14949-69-0)

bis(Hexafluoroacetylacetonato)Nickel(II), often abbreviated as Ni(hfac)2, is a highly specialized organometallic compound with significant applications in advanced material science and thin-film deposition processes. Its CAS registry number, 14949-69-0, uniquely identifies this compound in chemical databases. The growing interest in this material stems from its role in atomic layer deposition (ALD) and chemical vapor deposition (CVD), which are critical for semiconductor manufacturing and nanotechnology.

The compound’s molecular structure features a central nickel(II) ion coordinated with two hexafluoroacetylacetonate (hfac) ligands. This configuration enhances its volatility and thermal stability, making it ideal for high-precision coating applications. Researchers and engineers frequently search for terms like "Ni(hfac)2 synthesis", "thermal properties of nickel β-diketonates", and "metal-organic precursors for ALD", reflecting the demand for detailed technical insights.

In recent years, the surge in flexible electronics and wearable devices has driven the need for high-performance thin films. bis(Hexafluoroacetylacetonato)Nickel(II) plays a pivotal role here due to its ability to form uniform, conductive layers at relatively low temperatures. This aligns with industry trends favoring energy-efficient production methods. Questions like "How does Ni(hfac)2 compare to other nickel precursors?" or "What are the optimal conditions for Ni(hfac)2 deposition?" are commonly explored in academic and industrial forums.

From an environmental and safety perspective, bis(Hexafluoroacetylacetonato)Nickel(II) is handled under controlled conditions to ensure stability. While not classified as hazardous under standard regulations, proper storage in anhydrous environments is recommended to prevent degradation. Searches for "handling protocols for metal-organic compounds" or "shelf life of Ni(hfac)2" highlight user concerns about practical usage.

The compound’s versatility extends to catalysis and organic synthesis, where its unique electronic properties facilitate selective reactions. Innovations in green chemistry have also sparked interest in modifying such precursors to reduce waste. Keywords like "sustainable metal-organic frameworks (MOFs)" and "nickel catalysts for CO2 reduction" demonstrate the intersection of this compound with broader scientific goals.

Analytical techniques such as X-ray diffraction (XRD) and Fourier-transform infrared spectroscopy (FTIR) are routinely employed to characterize Ni(hfac)2. These methods validate purity and structural integrity, addressing frequent queries like "How to analyze nickel β-diketonate purity?". Additionally, computational modeling studies its electronic behavior, catering to the rise of AI-driven material design.

In summary, bis(Hexafluoroacetylacetonato)Nickel(II) (CAS 14949-69-0) remains a cornerstone in cutting-edge technologies. Its adaptability to emerging fields like quantum computing materials and next-gen batteries ensures sustained relevance. As industries prioritize efficiency and sustainability, this compound’s scientific and commercial value will continue to grow.